Cas no 1017055-72-9 (2-cyclopentyl-1H-benzo[d]imidazol-5-amine)

• Product Name: 2-cyclopentyl-1H-benzo[d]imidazol-5-amine
• CAS No: 1017055-72-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5069726
• Update Time: 2025-05-20

2-cyclopentyl-1H-benzo[d]imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1H-benzo[d]imidazol-5-amine
• 2-cyclopentyl-3H-benzimidazol-5-amine

• Inchi： 1S/C12H15N3/c13-9-5-6-10-11(7-9)15-12(14-10)8-3-1-2-4-8/h5-8H,1-4,13H2,(H,14,15)
• InChI Key： JEHWBUFEYZJLHG-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2N=C1C1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.5
• Topological Polar Surface Area: 54.7

Additional information on 2-cyclopentyl-1H-benzo[d]imidazol-5-amine

Introduction to 2-Cyclopentyl-1H-benzo[d]imidazol-5-amine (CAS No. 1017055-72-9)

2-Cyclopentyl-1H-benzo[d]imidazol-5-amine (CAS No. 1017055-72-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzo[d]imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The cyclopentyl substituent on the benzo[d]imidazole ring system adds a unique structural feature that may enhance its pharmacological profile.

The chemical structure of 2-cyclopentyl-1H-benzo[d]imidazol-5-amine consists of a benzene ring fused with an imidazole ring, with a cyclopentyl group attached at the 2-position and an amino group at the 5-position. This arrangement provides a rigid and planar structure that can interact with various biological targets, making it a promising candidate for drug development.

Recent studies have explored the biological activities of 2-cyclopentyl-1H-benzo[d]imidazol-5-amine. One notable area of research is its potential as an antiproliferative agent. A study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, suggesting its potential as a novel anticancer drug.

In addition to its antiproliferative properties, 2-cyclopentyl-1H-benzo[d]imidazol-5-amine has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, demonstrated that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. Preliminary studies suggest that it may have potential as a treatment for neurological disorders such as depression and anxiety.

The pharmacokinetic properties of 2-cyclopentyl-1H-benzo[d]imidazol-5-amine have been investigated to assess its suitability for clinical applications. In vitro and in vivo studies have shown that it has good solubility and permeability, which are essential for oral bioavailability. Furthermore, it exhibits low toxicity and high stability in biological systems, making it a viable candidate for further preclinical and clinical evaluation.

The synthetic route for preparing 2-cyclopentyl-1H-benzo[d]imidazol-5-amine has been optimized to ensure high yield and purity. A common approach involves the condensation of o-phenylenediamine with cyclopentanecarboxaldehyde followed by cyclization under acidic conditions. This method provides a scalable and cost-effective route for large-scale production, which is crucial for pharmaceutical development.

In conclusion, 2-cyclopentyl-1H-benzo[d]imidazol-5-amine (CAS No. 1017055-72-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neuropharmacology. As more studies are conducted, it is likely that additional therapeutic uses will be discovered, potentially leading to new treatments for various diseases.